Cas no 1909348-35-1 (3-Phenylpyrrolidine-3-carboxamide hydrochloride)

3-Phenylpyrrolidine-3-carboxamide hydrochloride is a chiral pyrrolidine derivative with potential applications in pharmaceutical research and organic synthesis. The compound features a phenyl substituent at the 3-position of the pyrrolidine ring, along with a carboxamide functional group, enhancing its utility as a building block for bioactive molecules. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. Its rigid pyrrolidine scaffold and amide moiety make it a versatile intermediate for designing ligands or modulators targeting central nervous system (CNS) receptors or enzymes. The compound’s structural features may also support studies in asymmetric synthesis and medicinal chemistry.
3-Phenylpyrrolidine-3-carboxamide hydrochloride structure
1909348-35-1 structure
Product Name:3-Phenylpyrrolidine-3-carboxamide hydrochloride
CAS No:1909348-35-1
MF:C11H15ClN2O
MW:226.702601671219
MDL:MFCD29055213
CID:4629525
PubChem ID:121553406
Update Time:2025-05-21

3-Phenylpyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-phenylpyrrolidine-3-carboxamide hydrochloride
    • 3-phenylpyrrolidine-3-carboxamide;hydrochloride
    • Z2306624727
    • 3-Phenylpyrrolidine-3-carboxamide hydrochloride
    • MDL: MFCD29055213
    • Inchi: 1S/C11H14N2O.ClH/c12-10(14)11(6-7-13-8-11)9-4-2-1-3-5-9;/h1-5,13H,6-8H2,(H2,12,14);1H
    • InChI Key: VKDIYSZFNNYZNU-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1(C2C=CC=CC=2)CNCC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Topological Polar Surface Area: 55.1

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Additional information on 3-Phenylpyrrolidine-3-carboxamide hydrochloride

3-Phenylpyrrolidine-3-carboxamide Hydrochloride (CAS No. 1909348-35-1): An Overview of Its Structure, Properties, and Applications

3-Phenylpyrrolidine-3-carboxamide hydrochloride (CAS No. 1909348-35-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Phenylpyrrolidine-3-carboxamide monohydrochloride, is a derivative of pyrrolidine, a five-membered heterocyclic amine. The addition of a phenyl group and a carboxamide functional group to the pyrrolidine ring imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3-Phenylpyrrolidine-3-carboxamide hydrochloride is C11H14N2O·HCl, and its molecular weight is approximately 220.70 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility characteristics make it suitable for various formulations in pharmaceutical development.

In terms of its chemical structure, the presence of the phenyl group and the carboxamide functional group contributes to the compound's stability and reactivity. The phenyl group provides aromatic character, which can influence the compound's interactions with biological targets. The carboxamide group, on the other hand, can form hydrogen bonds, enhancing the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 3-Phenylpyrrolidine-3-carboxamide hydrochloride. One area of interest is its activity as a modulator of neurotransmitter systems. Research has shown that compounds with similar structures can influence the release and reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. This makes 3-Phenylpyrrolidine-3-carboxamide hydrochloride a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, 3-Phenylpyrrolidine-3-carboxamide hydrochloride has been investigated for its use in drug delivery systems. The compound's ability to form stable complexes with various ligands can be exploited to enhance the bioavailability and targeted delivery of other drugs. For example, studies have demonstrated that conjugating 3-Phenylpyrrolidine-3-carboxamide hydrochloride with anticancer agents can improve their efficacy and reduce side effects.

The safety profile of 3-Phenylpyrrolidine-3-carboxamide hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, making it a viable option for further clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 3-Phenylpyrrolidine-3-carboxamide hydrochloride (CAS No. 1909348-35-1) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further investigation into its therapeutic potential and use in drug delivery systems. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative treatments for various medical conditions.

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